Cas no 1250143-79-3 (3-(3-azidopropoxy)-N,N-dimethylaniline)

• Product Name: 3-(3-azidopropoxy)-N,N-dimethylaniline
• CAS No: 1250143-79-3
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 4581499
• PubChem ID: 55137977
• Update Time: 2025-10-12

3-(3-azidopropoxy)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-azidopropoxy)-N,N-dimethylaniline

• Inchi： 1S/C11H16N4O/c1-15(2)10-5-3-6-11(9-10)16-8-4-7-13-14-12/h3,5-6,9H,4,7-8H2,1-2H3
• InChI Key： VEQPALSZAUCKLR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(N(C)C)C=1)CCCN=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(3-azidopropoxy)-N,N-dimethylaniline

Research Brief on 3-(3-azidopropoxy)-N,N-dimethylaniline (CAS: 1250143-79-3) in Chemical Biology and Pharmaceutical Applications

3-(3-azidopropoxy)-N,N-dimethylaniline (CAS: 1250143-79-3) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This aromatic azide derivative has garnered attention due to its versatile applications in bioorthogonal chemistry, drug discovery, and materials science. Recent studies have highlighted its potential as a key building block for click chemistry reactions, enabling the selective modification of biomolecules and the development of novel therapeutic agents.

The compound's unique structure, featuring an azido group and a dimethylaniline moiety, allows for efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has been exploited in the design of targeted drug delivery systems and the labeling of biomolecules for imaging purposes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of antibody-drug conjugates (ADCs), where it served as a linker between monoclonal antibodies and cytotoxic payloads, enhancing tumor-specific drug delivery.

In pharmaceutical applications, 3-(3-azidopropoxy)-N,N-dimethylaniline has shown promise as a precursor for the development of kinase inhibitors. Research conducted at the University of California, San Francisco (2024) revealed that derivatives of this compound exhibit selective inhibition of protein kinases involved in cancer progression. The azido group's reactivity enables further functionalization, allowing researchers to fine-tune the pharmacological properties of resulting drug candidates.

Recent advances in chemical biology have utilized 1250143-79-3 as a photoaffinity labeling reagent. A Nature Chemical Biology publication (2023) described its application in mapping protein-protein interactions, where the azido group forms covalent bonds with neighboring molecules upon UV irradiation. This technique has provided unprecedented insights into complex biological pathways and potential drug targets.

The compound's stability under physiological conditions has been a subject of ongoing research. A 2024 study in ACS Chemical Biology systematically evaluated its hydrolysis kinetics and demonstrated remarkable stability in buffer solutions (pH 7.4, 37°C) for up to 72 hours, making it particularly suitable for biological applications requiring prolonged reaction times.

From a synthetic chemistry perspective, recent improvements in the preparation of 3-(3-azidopropoxy)-N,N-dimethylaniline have been reported. An Organic Process Research & Development paper (2023) detailed a scalable, high-yield (85%) synthesis route that minimizes hazardous intermediates, addressing previous safety concerns associated with azide-containing compounds.

Looking forward, researchers anticipate expanded applications of 1250143-79-3 in the development of smart biomaterials and diagnostic tools. Its dual functionality (azido and aromatic amine groups) offers unique opportunities for creating multifunctional platforms in nanomedicine. Current clinical trials (Phase I/II) are investigating its derivatives as potential theranostic agents for neurological disorders, with preliminary results expected in late 2024.

In conclusion, 3-(3-azidopropoxy)-N,N-dimethylaniline continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in conjugation chemistry, combined with recent methodological advances in its application and synthesis, positions this compound as a key player in the development of next-generation biopharmaceuticals and research tools. Future research directions may focus on expanding its utility in live-cell imaging and the creation of more sophisticated drug delivery systems.